1-Cyclobutylpentan-1-amine

• IUPAC Name: 1-cyclobutylpentan-1-amine
• InChI: InChI=1S/C9H19N/c1-2-3-7-9(10)8-5-4-6-8/h8-9H,2-7,10H2,1H3
• InChI Key: QRSWOXYRCCGZKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1CCC1)N
• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol
• CAS No.: 1270489-69-4

Description

1-Cyclobutylpentan-1-amine is a useful research compound. Its molecular formula is C9H19N and its molecular weight is 141.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Medicinal Chemistry Applications

• A study detailed a new synthetic route to bicyclo[1.1.1]pentan-1-amine, a moiety that has been important in medicinal chemistry for its unique properties. This synthesis utilized 1-azido-3-iodobicyclo[1.1.1]pentane as an intermediate, demonstrating a flexible and scalable alternative for producing this compound (Goh et al., 2014).

Bioisostere Development for Drug Discovery

• Research introduced a method for synthesizing 3-alkylbicyclo[1.1.1]pentan-1-amines directly from [1.1.1]propellane, showing its significance in drug discovery as a bioisostere for aromatic rings and other functional groups. This method allowed for the efficient incorporation of pharmaceutically relevant amines onto the bicyclo[1.1.1]pentane scaffold (Hughes et al., 2019).

Catalytic Applications and Mechanism Studies

• A study on Ru/Nb2O5 catalysts used for the reductive amination of cyclopentanone highlighted the utility of cyclopentylamine (a related compound) in the production of pesticides, cosmetics, and medicines. It demonstrated the influence of catalyst morphology on the yield and efficiency of producing amines under mild conditions (Guo et al., 2019).

Strain-Release Heteroatom Functionalization

• An approach for the "any-stage" installation of small, strained ring systems like bicyclo[1.1.1]pentane into molecules was discussed, underscoring the method's potential in bioconjugation and peptide labeling. This method enables the stereospecific strain-release functionalization of amines and other heteroatoms, important for drug development (Lopchuk et al., 2017).

Photochemical Reactions for Complex Structures

• The transformation of bicyclo[1.1.1]pentan-1-amines into polysubstituted bicyclo[3.1.1]heptan-1-amines through a photochemical reaction was documented. This method offers a novel pathway to convert the bicyclo[1.1.1]pentane skeleton to more complex structures, valuable for medicinal chemistry applications (Harmata et al., 2021).